Cas no 510714-83-7 (4-methyl-N-6-(4-methylpiperidin-1-yl)-6-oxohexylbenzene-1-sulfonamide)

• Product Name: 4-methyl-N-6-(4-methylpiperidin-1-yl)-6-oxohexylbenzene-1-sulfonamide
• CAS No: 510714-83-7
• MF: C₁₉H₃₀N₂O₃S
• MW: 366.518104076386
• CID: 5964157
• PubChem ID: 3149344
• Update Time: 2025-05-28

4-methyl-N-6-(4-methylpiperidin-1-yl)-6-oxohexylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-6-(4-methylpiperidin-1-yl)-6-oxohexylbenzene-1-sulfonamide
• F1345-0653
• 4-methyl-N-[6-(4-methylpiperidin-1-yl)-6-oxohexyl]benzenesulfonamide
• AKOS000581051
• SR-01000503981
• 510714-83-7
• 4-methyl-N-[6-(4-methylpiperidin-1-yl)-6-oxohexyl]benzene-1-sulfonamide
• 4-methyl-N-(6-(4-methylpiperidin-1-yl)-6-oxohexyl)benzenesulfonamide
• EU-0080141
• SR-01000503981-1

• Inchi： 1S/C19H30N2O3S/c1-16-7-9-18(10-8-16)25(23,24)20-13-5-3-4-6-19(22)21-14-11-17(2)12-15-21/h7-10,17,20H,3-6,11-15H2,1-2H3
• InChI Key： DSROATCYJTUOTE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NCCCCCC(N1CCC(C)CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 366.19771400g/mol
• Monoisotopic Mass: 366.19771400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 4-methyl-N-6-(4-methylpiperidin-1-yl)-6-oxohexylbenzene-1-sulfonamide

Comprehensive Overview of 4-methyl-N-6-(4-methylpiperidin-1-yl)-6-oxohexylbenzene-1-sulfonamide (CAS No. 510714-83-7)

4-methyl-N-6-(4-methylpiperidin-1-yl)-6-oxohexylbenzene-1-sulfonamide (CAS No. 510714-83-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This sulfonamide derivative is characterized by its unique molecular structure, which includes a 4-methylpiperidine moiety and a benzene sulfonamide group. These structural features make it a promising candidate for various applications, particularly in drug discovery and development.

The compound's CAS number 510714-83-7 serves as a unique identifier, ensuring precise classification and retrieval in chemical databases. Researchers often search for this compound using keywords such as "4-methyl-N-6-(4-methylpiperidin-1-yl)-6-oxohexylbenzene-1-sulfonamide synthesis" or "510714-83-7 applications," reflecting the growing interest in its potential uses. Its molecular formula and weight, along with its solubility and stability profiles, are critical parameters for scientists working in medicinal chemistry.

In recent years, the demand for novel sulfonamide-based compounds has surged due to their versatility in targeting enzymes and receptors. This compound, in particular, has been explored for its potential role in modulating specific biological pathways. For instance, its 4-methylpiperidine component is known to influence pharmacokinetic properties, such as bioavailability and metabolic stability, making it a valuable scaffold in drug design.

From an SEO perspective, terms like "4-methyl-N-6-(4-methylpiperidin-1-yl)-6-oxohexylbenzene-1-sulfonamide supplier" and "CAS 510714-83-7 price" are frequently queried, indicating commercial interest. However, it's essential to note that this compound is primarily used in research settings, and its availability is often limited to certified laboratories. The compound's purity and handling requirements are also critical considerations for researchers.

Another trending topic in the scientific community is the exploration of sulfonamide derivatives for their anti-inflammatory and antimicrobial properties. While 4-methyl-N-6-(4-methylpiperidin-1-yl)-6-oxohexylbenzene-1-sulfonamide has not been extensively studied in these contexts, its structural analogs have shown promising results. This has led to increased curiosity about its potential therapeutic applications, particularly in addressing antibiotic resistance—a pressing global health concern.

The compound's synthesis involves multi-step organic reactions, with the benzene sulfonamide group being introduced at a later stage. Researchers often optimize reaction conditions to improve yield and purity, as highlighted in publications focusing on "510714-83-7 synthesis protocol." Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its structure and assess its quality.

In the context of AI and machine learning, computational chemists are increasingly using predictive models to evaluate the properties of sulfonamide-based compounds. This approach accelerates the identification of promising candidates for further experimental validation. Searches related to "CAS 510714-83-7 computational studies" reflect this emerging trend, showcasing the intersection of chemistry and technology.

Environmental and safety considerations are also paramount when working with 4-methyl-N-6-(4-methylpiperidin-1-yl)-6-oxohexylbenzene-1-sulfonamide. Proper disposal methods and adherence to laboratory safety protocols are emphasized in material safety data sheets (MSDS). While the compound is not classified as hazardous under standard regulations, prudent handling is recommended to minimize risks.

In summary, 4-methyl-N-6-(4-methylpiperidin-1-yl)-6-oxohexylbenzene-1-sulfonamide (CAS No. 510714-83-7) represents a fascinating area of research with potential applications in drug development and beyond. Its unique structure, combined with the growing interest in sulfonamide derivatives, positions it as a compound worthy of further exploration. As scientific advancements continue, this molecule may unlock new possibilities in addressing unmet medical needs.